5-Isopropyl-3-methylbenzofuran-2-sulfonyl chloride

• Molecular Formula: C12H13ClO3S
• Molecular Weight: 272.75 g/mol
• IUPAC Name: 3-methyl-5-propan-2-yl-1-benzofuran-2-sulfonyl chloride
• InChI: InChI=1S/C12H13ClO3S/c1-7(2)9-4-5-11-10(6-9)8(3)12(16-11)17(13,14)15/h4-7H,1-3H3
• InChI Key: QHBXRWBCUCGBJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)C(C)C)S(=O)(=O)Cl

Description

5-Isopropyl-3-methylbenzofuran-2-sulfonyl chloride is a useful research compound. Its molecular formula is C12H13ClO3S and its molecular weight is 272.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The potassium salt of 5-isopropyl-3-methylbenzofuran-2-sulfonic acid (100 mg, 0.34 mmol) was mixed with POCl3 (5 mL) and the reaction mixture was heated at 60° C. over night. The POCl3 was evaporated and the crude product was dissolved in CH2Cl2 and passed through a small amount of silica to give the title compound (30 mg, 33%).